Cas no 861206-15-7 (3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one)

3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one structure
861206-15-7 structure
Product Name:3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:861206-15-7
MF:C17H14F3N3O
MW:333.307774066925
CID:5737517
PubChem ID:3380664
Update Time:2023-11-10

3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 5-METHYL-4-PHENYL-2-[3-(TRIFLUOROMETHYL)BENZYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
    • 3-methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-phenyl-2-[[3-(trifluoromethyl)phenyl]methyl]-
    • AKOS005084101
    • 1W-0860
    • 5-methyl-4-phenyl-2-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-triazol-3-one
    • 861206-15-7
    • 3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • Inchi: 1S/C17H14F3N3O/c1-12-21-22(16(24)23(12)15-8-3-2-4-9-15)11-13-6-5-7-14(10-13)17(18,19)20/h2-10H,11H2,1H3
    • InChI Key: GWVDEABGLCPQNS-UHFFFAOYSA-N
    • SMILES: N1=C(C)N(C2=CC=CC=C2)C(=O)N1CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 333.10889656g/mol
  • Monoisotopic Mass: 333.10889656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 389.5±52.0 °C(Predicted)
  • pka: 3.77±0.20(Predicted)
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